Cas no 50624-25-4 (4-Hydroxy-4-methylpent-2-ynoic acid)

• Product Name: 4-Hydroxy-4-methylpent-2-ynoic acid
• CAS No: 50624-25-4
• Molecular Formula: C₆H₈O₃
• Molecular Weight: 128.12592
• MDL: MFCD05863690
• CID: 1068457
• PubChem ID: 329776367

4-Hydroxy-4-methylpent-2-ynoic acid Properties

Names and Identifiers

• 4-Hydroxy-4-methylpent-2-ynoic acid
• 4-Hydroxy-4-methyl-pent-2-ynoic acid
• 4-hydroxy-4-methylpent-2-ynoic acid(SALTDATA: 0.1H2O 0.06NaCl)
• 4-hydroxy-4-methyl-2-pentynoic acid
• 4-Hydroxy-4-methylpent-2-inolsaeure
• 4-Hydroxy-4-methyl-pent-2-in-saeure
• 4-Hydroxy-4-methyl-pentin-(2)-saeure

• MDL： MFCD05863690
• InChIKey： SSMODACYDJLXEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O3/c1-6(2,9)4-3-5(7)8/h9H,1-2H3,(H,7,8)
• SMILES： CC(C)(C#CC(=O)O)O

Computed Properties

• Exact Mass: 128.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 9

Experimental Properties

• LogP: -0.15470
• PSA: 57.53000

4-Hydroxy-4-methylpent-2-ynoic acid Security Information

• Safety Instruction： 26-36/37/39
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

4-Hydroxy-4-methylpent-2-ynoic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids